Cas no 16279-15-5 (Benzo[1,2-c:3,4-c':5,6-c'']tris[1,2,5]oxadiazole)

Benzo[1,2-c:3,4-c':5,6-c'']tris[1,2,5]oxadiazole structure
16279-15-5 structure
Product Name:Benzo[1,2-c:3,4-c':5,6-c'']tris[1,2,5]oxadiazole
CAS No:16279-15-5
MF:C6N6O3
MW:204.102599143982
CID:159202
PubChem ID:609182
Update Time:2025-04-19

Benzo[1,2-c:3,4-c':5,6-c'']tris[1,2,5]oxadiazole Chemical and Physical Properties

Names and Identifiers

    • Benzo[1,2-c:3,4-c':5,6-c'']tris[1,2,5]oxadiazole
    • Benzotrifurazan
    • Benzotris[1,2,5]oxadiazole(7CI,8CI)
    • DTXSID80346054
    • 16279-15-5
    • Benzo[1,2-c:3,4-c/':5,6-c/'/']tris[1,2,5]oxadiazole
    • AVIIOEOPBJOTOH-UHFFFAOYSA-N
    • Benzotris[1,2,5]oxadiazole
    • 4,9,14-trioxa-3,5,8,10,13,15-hexazatetracyclo[10.3.0.02,6.07,11]pentadeca-1(15),2,5,7,10,12-hexaene
    • Inchi: 1S/C6N6O3/c7-1-2(8-13-7)4-6(12-15-11-4)5-3(1)9-14-10-5
    • InChI Key: AVIIOEOPBJOTOH-UHFFFAOYSA-N
    • SMILES: O1N=C2C3C(C4C(C2=N1)=NON=4)=NON=3

Computed Properties

  • Exact Mass: 204.0033
  • Monoisotopic Mass: 204.00318788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 116.76

Benzo[1,2-c:3,4-c':5,6-c'']tris[1,2,5]oxadiazole Related Literature

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD